3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-methyl-N-[(3-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2OS/c1-11-5-3-7-13(9-11)15(19)18-16(20)17-14-8-4-6-12(2)10-14/h3-10H,1-2H3,(H2,17,18,19,20)
• InChI Key: DTORZSPAGCIVCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol

Description

3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide, also known as MMB or MMB-FUBINACA, is a synthetic cannabinoid that has gained significant attention in the scientific community. It was first identified in Europe in 2014 and has since been associated with several cases of severe intoxication and even death. Despite its potential dangers, MMB-FUBINACA has also shown promise in scientific research applications, particularly in the study of the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA acts as a potent agonist of the cannabinoid receptors in the brain, leading to changes in neurotransmitter release and ultimately affecting behavior and cognition. It has a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA also has some affinity for the CB2 receptor, which is involved in the regulation of immune function and inflammation.
Biochemical and Physiological Effects
3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It also has significant effects on behavior and cognition, with some studies suggesting that it may impair memory and attention. 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA has also been shown to have potential therapeutic effects, particularly in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA in lab experiments is its potency and selectivity for cannabinoid receptors. This makes it a useful tool for investigating the endocannabinoid system and its role in various physiological processes. However, the potential for severe toxicity and negative effects on the cardiovascular system must be taken into account when using 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA in lab experiments.

Future Directions

There are several potential future directions for research involving 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Another potential direction is the investigation of the effects of synthetic cannabinoids on the developing brain, particularly in adolescents and young adults. Finally, further research is needed to better understand the potential dangers of 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA and other synthetic cannabinoids, particularly in the context of recreational use.

Synthesis Methods

The synthesis of 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA involves the reaction of 3-methylbenzoic acid with thionyl chloride to form 3-methylbenzoyl chloride. This is then reacted with 3-methylphenylamine to produce the intermediate 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide, which is subsequently treated with trifluoroacetic acid to yield 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA. The process is relatively simple, making 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA easily accessible to researchers.

Scientific Research Applications

3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA has been used in several scientific studies to investigate the endocannabinoid system and its role in various physiological processes. It has been shown to bind to cannabinoid receptors in the brain, leading to changes in neurotransmitter release and ultimately affecting behavior and cognition. 3-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide-FUBINACA has also been used to study the effects of synthetic cannabinoids on the cardiovascular system, with some studies suggesting that it may have significant negative impacts on heart function.